2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3,4-dimethylphenyl)-4-[(4-fluorophenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H18FN3S/c1-14-3-6-17(11-15(14)2)19-12-20-21(23-9-10-25(20)24-19)26-13-16-4-7-18(22)8-5-16/h3-12H,13H2,1-2H3
• InChI Key: IOPDNONLMSLINM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=C(C=C4)F)C
• Molecular Formula: C21H18FN3S
• Molecular Weight: 363.5 g/mol

Description

2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is a synthetic compound that has gained significant attention in the scientific community due to its diverse range of applications. This compound is a heterocyclic organic molecule that belongs to the pyrazolo[1,5-a]pyrazine family. In

Scientific Research Applications

2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by modulating various molecular targets such as enzymes and receptors. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine can exert a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine in lab experiments is its high potency. This compound has been shown to exhibit significant therapeutic effects at low concentrations. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine. One potential direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and identify its molecular targets. Finally, additional studies are needed to investigate the safety and efficacy of this compound in vivo.
In conclusion, 2-(3,4-Dimethylphenyl)-4-[(4-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is a synthetic compound with a diverse range of potential therapeutic applications. Its high potency and relative ease of synthesis make it an attractive option for researchers. However, further research is needed to fully understand its mechanism of action and identify its molecular targets.